Cas no 1214875-23-6 (3,3a,4,5,6,6a-hexahydro-2H-furo[2,3-c]pyrrole)

• Product Name: 3,3a,4,5,6,6a-hexahydro-2H-furo[2,3-c]pyrrole
• CAS No: 1214875-23-6
• MF: C₆H₁₁NO
• MW: 113.157641649246
• MDL: MFCD14581350
• CID: 3161486
• PubChem ID: 54184168
• Update Time: 2025-07-30

3,3a,4,5,6,6a-hexahydro-2H-furo[2,3-c]pyrrole Chemical and Physical Properties

Names and Identifiers

• 1-Boc-amino-1,5-pentanediamine
• 3,3a,4,5,6,6a-hexahydro-2H-furo[2,3-c]pyrrole
• Hexahydro-furo[2,3-c]pyrrole
• (3aR,6aS)-3,3a,4,5,6,6a-hexahydro-2H-furo[2,3-c]pyrrole
• MFCD14581350
• AS-41609
• SCHEMBL18610
• cis-3,3a,4,5,6,6a-hexahydro-2H-furo[2,3-c]pyrrole
• Octahydro-furo[3,2-c]pyridine
• KUQSQOIIMSDGFF-UHFFFAOYSA-N
• AKOS006335629
• hexahydro-2H-furo[3,2-c]pyrrole
• CS-0057664
• DTXSID90709611
• HEXAHYDRO-2H-FURO[2,3-C]PYRROLE
• cis-Hexahydro-2H-furo[2,3-c]pyrrole
• PB24169
• (3aR,6aR)-3,3a,4,5,6,6a-hexahydro-2H-furo[2,3-c]pyrrole
• 1361295-05-7
• SY043294
• 1214875-23-6
• EN300-138522
• (3As,6aS)-3,3a,4,5,6,6a-hexahydro-2H-furo[2,3-c]pyrrole

• MDL： MFCD14581350
• Inchi： 1S/C6H11NO/c1-2-8-6-4-7-3-5(1)6/h5-7H,1-4H2
• InChI Key： KUQSQOIIMSDGFF-UHFFFAOYSA-N
• SMILES： O1CCC2CNCC12

Computed Properties

• Exact Mass: 113.084063974g/mol
• Monoisotopic Mass: 113.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 94.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 21.3Ų

Additional information on 3,3a,4,5,6,6a-hexahydro-2H-furo[2,3-c]pyrrole

3,3a,4,5,6,6a-Hexahydro-2H-furo[2,3-c]pyrrole (CAS No. 1214875-23-6): A Comprehensive Overview

3,3a,4,5,6,6a-Hexahydro-2H-furo[2,3-c]pyrrole (CAS No. 1214875-23-6) is a versatile compound with a unique chemical structure that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and biology. This compound belongs to the class of tetrahydrofuranopyrroles, which are known for their diverse biological activities and synthetic utility.

The molecular formula of 3,3a,4,5,6,6a-hexahydro-2H-furo[2,3-c]pyrrole is C₈H₁₄N₂O and it has a molecular weight of 146.20 g/mol. The compound features a six-membered ring fused with a five-membered ring, creating a complex and stable structure that is highly resistant to degradation. This structural stability makes it an attractive candidate for use in various chemical reactions and biological studies.

Recent research has highlighted the potential of 3,3a,4,5,6,6a-hexahydro-2H-furo[2,3-c]pyrrole in the development of new pharmaceuticals. Studies have shown that this compound exhibits significant antimicrobial and antiviral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound were effective against a range of bacterial strains, including those resistant to conventional antibiotics. This finding opens up new avenues for the development of novel antimicrobial agents.

In addition to its antimicrobial properties, 3,3a,4,5,6,6a-hexahydro-2H-furo[2,3-c]pyrrole has also shown promise in the field of neuroscience. Research conducted at the University of California revealed that this compound can modulate certain neurotransmitter systems in the brain. Specifically, it was found to have an inhibitory effect on the reuptake of serotonin and norepinephrine. These findings suggest that 3,3a,4,5,6,6a-hexahydro-2H-furo[2,3-c]pyrrole could be useful in the treatment of mood disorders such as depression and anxiety.

The synthetic versatility of 3,3a,4,5,6,6a-hexahydro-2H-furo[2,3-c]pyrrole has also been extensively explored. Chemists have developed several efficient methods for its synthesis using both classical and modern techniques. One notable approach involves the use of Pd-catalyzed cross-coupling reactions, which allow for the introduction of various functional groups onto the molecule. This synthetic flexibility makes it possible to create a wide range of derivatives with tailored properties for specific applications.

In the context of drug discovery, 3,3a,4,5,6,6a-hexahydro-2H-furo[2,3-c]pyrrole has been identified as a lead compound for further optimization. High-throughput screening methods have been employed to identify analogs with enhanced biological activity and improved pharmacokinetic properties. These efforts have led to the development of several promising drug candidates that are currently undergoing preclinical testing.

Beyond its pharmaceutical applications, 3,3a,4,5,6,6a-hexahydro-2H-furo[2，3-c]pyrrole has also found use in other areas such as material science and agrochemistry. In material science research published in the Nature Materials, this compound was incorporated into polymer matrices to enhance their mechanical properties and thermal stability. In agrochemistry, it has been investigated as a potential plant growth regulator due to its ability to influence hormone signaling pathways.

The environmental impact of 3，3a，4，5，6，6a-hexahydro-2H-furo[2，3-c]pyrrole is another important consideration. Studies have shown that this compound is biodegradable under aerobic conditions and does not accumulate in aquatic ecosystems. This characteristic makes it an environmentally friendly option for various industrial applications.

In conclusion, 3， 3a， 4， 5， 6， 6a-hexahydro- 2H-furo[ 2， 3-c]pyrrole (CAS No. 1 21 48 75 - 2 3 - 6) is a multifaceted compound with a wide range of potential applications in medicine， materials science， and agrochemistry． Its unique chemical structure and biological activities make it an exciting area of research． As ongoing studies continue to uncover new properties and uses， this compound is poised to play a significant role in advancing various scientific fields．